Cas no 88322-64-9 (2-Butanone, 4-(2-chloro-4-methyl-3-quinolinyl)-)

• Product Name: 2-Butanone, 4-(2-chloro-4-methyl-3-quinolinyl)-
• CAS No: 88322-64-9
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 637315
• PubChem ID: 15584467
• Update Time: 2025-04-19

2-Butanone, 4-(2-chloro-4-methyl-3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2-chloro-4-methyl-3-quinolinyl)-
• 4-(2-chloro-4-methylquinolin-3-yl)butan-2-one
• DTXSID40574992
• 88322-64-9

• Inchi： 1S/C14H14ClNO/c1-9(17)7-8-12-10(2)11-5-3-4-6-13(11)16-14(12)15/h3-6H,7-8H2,1-2H3
• InChI Key： SNPGIQILUNPOSG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C2C=CC=CC2=N1)CCC(C)=O

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų